Cas no 1803588-19-3 ([(1-benzylpyrrolidin-3-yl)methyl]urea)

• Product Name: [(1-benzylpyrrolidin-3-yl)methyl]urea
• CAS No: 1803588-19-3
• MF: C₁₃H₁₉N₃O
• MW: 233.309462785721
• MDL: MFCD28397436
• CID: 5152555
• PubChem ID: 119030980
• Update Time: 2025-08-05

[(1-benzylpyrrolidin-3-yl)methyl]urea Chemical and Physical Properties

Names and Identifiers

• [(1-benzylpyrrolidin-3-yl)methyl]urea
• Urea, N-[[1-(phenylmethyl)-3-pyrrolidinyl]methyl]-

• MDL： MFCD28397436
• Inchi： 1S/C13H19N3O/c14-13(17)15-8-12-6-7-16(10-12)9-11-4-2-1-3-5-11/h1-5,12H,6-10H2,(H3,14,15,17)
• InChI Key： VQPDAQHIEHRYKA-UHFFFAOYSA-N
• SMILES： N(CC1CCN(CC2=CC=CC=C2)C1)C(N)=O

Additional information on [(1-benzylpyrrolidin-3-yl)methyl]urea

Professional Introduction to [(1-benzylpyrrolidin-3-yl)methyl]urea (CAS No. 1803588-19-3)

[(1-benzylpyrrolidin-3-yl)methyl]urea, a compound with the chemical identifier CAS No. 1803588-19-3, is a significant molecule in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the class of urea derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of [(1-benzylpyrrolidin-3-yl)methyl]urea incorporates a benzyl group and a pyrrolidin-3-yl moiety, both of which contribute to its unique pharmacophoric properties. The benzyl group, known for its ability to enhance solubility and metabolic stability, while the pyrrolidin-3-yl ring, often found in bioactive molecules, is associated with various pharmacological effects.

In recent years, the investigation of urea-based compounds has expanded significantly, driven by their versatility in modulating biological pathways. [(1-benzylpyrrolidin-3-yl)methyl]urea has been studied for its potential role in inhibiting enzymes and receptors involved in inflammatory and metabolic disorders. The presence of the urea functional group allows for hydrogen bonding interactions, which are crucial for binding to biological targets with high affinity. This feature makes it a valuable scaffold for designing novel drugs that can interact selectively with disease-causing proteins.

One of the most compelling aspects of [(1-benzylpyrrolidin-3-yl)methyl]urea is its potential application in the treatment of neurological disorders. Studies have shown that urea derivatives can cross the blood-brain barrier, making them promising candidates for central nervous system (CNS) therapies. The structural components of [(1-benzylpyrrolidin-3-yl)methyl]urea, particularly the pyrrolidin-3-yl moiety, have been linked to neuroprotective effects in preclinical models. These findings are particularly intriguing given the increasing prevalence of neurodegenerative diseases worldwide.

Furthermore, the benzyl group in [(1-benzylpyrrolidin-3-yl)methyl]urea contributes to its pharmacokinetic profile, enhancing its bioavailability and reducing degradation rates in vivo. This characteristic is essential for developing drugs that require prolonged action and sustained release. The combination of these structural features makes [(1-benzylpyrrolidin-3-yl)methyl]urea a versatile molecule that can be further modified to optimize its therapeutic potential.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of [(1-benzylpyrrolidin-3-yl)methyl]urea with various biological targets more accurately. These computational studies have identified key residues on enzymes and receptors that could be targeted by this compound, providing insights into its mechanism of action. Such information is invaluable for designing next-generation drugs with improved efficacy and reduced side effects.

In addition to its potential in CNS therapies, [(1-benzylpyrrolidin-3-yl)methyl]urea has shown promise in combating metabolic disorders. Obesity and type 2 diabetes are major global health challenges, and urea derivatives have been explored as potential treatments for these conditions. Preclinical studies suggest that [(1-benzylpyrrolidin-3-yl)methyl]urea can modulate insulin sensitivity and glucose metabolism by interacting with key enzymes involved in these pathways.

The synthesis of [(1-benzylpyrrolidin-3-yl)methyl]urea involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule efficiently. These synthetic strategies not only enhance the scalability of production but also allow for structural modifications to tailor the pharmacological properties of the compound.

The development of novel pharmaceuticals relies heavily on understanding the structure-function relationships of bioactive molecules like [(1-benzylpyrrolidin-3-yl)methyl]urea. High-resolution crystallographic studies have provided detailed insights into how this compound interacts with its biological targets at the atomic level. These structural insights are crucial for rational drug design, enabling researchers to make informed decisions about optimizing drug candidates.

Another exciting aspect of [(1-benzylpyrrolidin-3-yl)methyl]urea is its potential in oncology research. Urea derivatives have been reported to exhibit anti-proliferative effects on cancer cells by inhibiting key signaling pathways involved in tumor growth and survival. Preliminary studies suggest that [(1-benzylpyrrolidin-3-ylmethyl)urea can induce apoptosis in certain cancer cell lines while sparing healthy cells, making it a promising candidate for targeted cancer therapies.

The growing body of evidence supporting the therapeutic potential of [(1-benzylpyrrolidin-3-ylmethyl)urea has attracted significant interest from both academic researchers and pharmaceutical companies. Collaborative efforts between academia and industry are now focused on translating these preclinical findings into clinical trials to evaluate the safety and efficacy of this compound in human patients. Such trials are essential for validating its therapeutic potential and paving the way for its commercialization.